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Compound of Interest

Compound Name: Diisopropyl (R)-(+)-malate

Cat. No.: B1311375 Get Quote

Essential Safety and Handling Guide for
Diisopropyl (R)-(+)-malate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Diisopropyl (R)-(+)-malate (CAS: 83540-97-0). Adherence to these procedures is critical for

ensuring personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Classification
Diisopropyl (R)-(+)-malate is classified as a hazardous substance requiring specific handling

precautions. The primary hazards are outlined below.

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation
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Signal Word: Warning

Hazard Symbols: Xi (Irritant)[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Diisopropyl (R)-(+)-
malate to minimize exposure and ensure safety.

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause serious eye

irritation[2][3].

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact which

can lead to irritation[2][3].

Skin and Body Protection
Laboratory coat and closed-toe

shoes.

Provides a barrier against

accidental spills and

splashes[3].

Respiratory Protection

Use only in a well-ventilated

area. If needed, use a NIOSH-

approved respirator.

Avoid breathing dust, fume,

gas, mist, vapors, or spray,

which may cause respiratory

irritation[2][4].

Safe Handling and Storage Procedures
Proper handling and storage are crucial to maintaining the integrity of the chemical and the

safety of the laboratory environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood[5].

Avoid contact with skin and eyes[2].

Wash hands thoroughly after handling[2][4].
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Avoid breathing vapors or mist[2][4].

Take off contaminated clothing and wash it before reuse[2].

Storage:

Store in a cool, well-ventilated place[2][4].

Keep the container tightly closed[2][4].

Store at -20°C for long-term stability[6].

Store locked up[2].

Emergency and First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention[2].

In Case of Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. If skin

irritation persists, consult a doctor[2][4].

In Case of Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and seek

immediate medical attention[2][4].

If Swallowed

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately[2].
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Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material to contain the spill.

Collect: Carefully collect the absorbed material and place it into a designated, labeled waste

container.

Decontaminate: Clean the spill area thoroughly.

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations[2][4].

Waste containing Diisopropyl (R)-(+)-malate should be collected in a dedicated, properly

labeled waste container.

Arrange for collection by a certified hazardous waste disposal service.

Operational Workflow
The following diagram illustrates the standard workflow for handling Diisopropyl (R)-(+)-
malate from receipt to disposal.
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Workflow for Handling Diisopropyl (R)-(+)-malate

Preparation

Handling & Experimentation

Waste Management & Disposal Emergency Response

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a well-ventilated fume hood

Proceed to handling

Perform experimental procedures

In case of exposure, follow first aid measures

Personal Exposure

Store chemical appropriately (-20°C) Segregate waste into a labeled container

Generate waste

In case of spill, follow spill response protocol

Accidental Spill

Dispose of waste via certified service

Click to download full resolution via product page

Caption: Standard operating procedure for Diisopropyl (R)-(+)-malate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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